Cas no 1448047-08-2 (3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea)

• Product Name: 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea
• CAS No: 1448047-08-2
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 6104176
• PubChem ID: 71807359
• Update Time: 2025-07-11

3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea
• 1-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(2,3-dimethylphenyl)urea
• 1-(2,3-dimethylphenyl)-3-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)urea
• 1448047-08-2
• F6438-0357
• AKOS024560673
• 3-[4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl]-1-(2,3-dimethylphenyl)urea

• Inchi： 1S/C19H25N5O/c1-12-8-7-9-16(13(12)2)22-19(25)23-17-14(3)20-18(21-15(17)4)24-10-5-6-11-24/h7-9H,5-6,10-11H2,1-4H3,(H2,22,23,25)
• InChI Key： SXJPVRSZRCQKFN-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C)C=1C)NC1C(C)=NC(=NC=1C)N1CCCC1

Computed Properties

• Exact Mass: 339.20591044g/mol
• Monoisotopic Mass: 339.20591044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea

Introduction to 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea (CAS No. 1448047-08-2)

The compound 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea, identified by its CAS number 1448047-08-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrimidine core and a pyrrolidine moiety, makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has become a cornerstone of modern drug design. The 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea structure exhibits promising interactions with various biological targets, making it a candidate for further exploration in therapeutic intervention. Its molecular architecture suggests potential activity against enzymes and receptors involved in metabolic disorders, inflammatory responses, and cancer progression.

One of the most compelling aspects of this compound is its ability to modulate key signaling pathways relevant to human health. The pyrimidine ring, a common feature in many bioactive molecules, is known for its role in binding to nucleic acid bases and enzymes. In contrast, the pyrrolidine group introduces flexibility and enhances solubility, which are critical factors for drug bioavailability. The 1-(2,3-dimethylphenyl)urea moiety further contributes to the compound's pharmacological profile by providing a hydrogen bond acceptor site, facilitating stable interactions with biological targets.

Recent studies have highlighted the importance of structure-based drug design in optimizing molecular interactions. Computational modeling and experimental validation have demonstrated that the 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea scaffold can be fine-tuned to enhance binding affinity and selectivity. This approach aligns with the growing trend in precision medicine, where tailored therapeutics are designed to address specific disease mechanisms at the molecular level.

The compound's potential extends beyond its structural features. Its chemical stability under various conditions makes it suitable for formulation into diverse pharmaceutical forms, including oral tablets and injectable solutions. Additionally, preliminary pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for clinical efficacy.

In the context of current research trends, the 3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl-1-(2,3-dimethylphenyl)urea molecule serves as a valuable tool for investigating novel therapeutic strategies. Its dual functionality—combining a heterocyclic core with an urea-based group—positions it as a candidate for multi-target inhibition. This concept is particularly relevant in addressing complex diseases that involve multiple pathological pathways.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired framework efficiently. These synthetic methodologies not only highlight the progress in chemical methodology but also underscore the importance of innovation in drug development pipelines.

Ethical considerations and regulatory compliance are paramount when advancing new chemical entities into clinical use. The 3-4,6-dimethyl-2-(pyrrolidin-1-yloxy)-pyrimidin-H-pyrimido[5',4':6:5]benzo[de]azepine derivative (a related compound under investigation) has undergone rigorous safety assessments to ensure its suitability for human testing. Such evaluations include toxicity studies and pharmacogenomic analyses to predict individual responses to therapy.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized how compounds like 1448047_08_2 are identified and optimized. Predictive models can simulate molecular interactions with high accuracy, enabling researchers to prioritize candidates with favorable properties before experimental validation. This synergy between computational biology and synthetic chemistry accelerates the development process while reducing costs associated with traditional trial-and-error methods.

Future directions for research on this compound include exploring its efficacy in preclinical models of human disease. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits. By leveraging interdisciplinary approaches—combining expertise from chemistry, biology, pharmacology, and computer science—the full potential of this molecule can be realized.

In conclusion,1448047_08_2 represents a promising entry point for developing novel therapeutics with applications across multiple therapeutic areas. Its unique structural features offer opportunities for innovative drug design while adhering to stringent scientific standards. As research progresses,this compound will continue to be a subject of interest for scientists seeking breakthroughs in medicine.